BENGHE Foundational & Exploratory

Check Availability & Pricing

"synthesis and characterization of 5-(2-
Aminopropyl)indole"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-(2-Aminopropyl)indole

Cat. No.: B590550

An In-depth Technical Guide to the Synthesis and Characterization of 5-(2-
Aminopropyl)indole

Introduction

5-(2-Aminopropyl)indole, also known as 5-API or 5-IT, is a psychoactive compound belonging
to the indole and substituted phenethylamine classes.[1] Structurally, it is a positional isomer of
a-methyltryptamine (AMT), a well-known psychedelic, but its pharmacology is more akin to
stimulants.[2][3] First synthesized by Albert Hofmann in 1962, 5-(2-Aminopropyl)indole has
garnered significant interest within the scientific community, particularly in the fields of
pharmacology and forensic chemistry, due to its emergence as a designer drug.[2][3][4]

This technical guide provides a comprehensive overview of a plausible synthetic route to 5-(2-
Aminopropyl)indole and details the analytical methods used for its characterization. The
information is intended for researchers, scientists, and drug development professionals
engaged in the study of psychoactive compounds and related indole derivatives.

Physical and Chemical Properties

5-(2-Aminopropyl)indole is a crystalline solid at room temperature, appearing as a white to
off-white powder.[5] It possesses a chiral center at the alpha position of the aminopropyl chain,
meaning it exists as a racemic mixture.[1] The compound exhibits moderate solubility in organic
solvents like ethanol and methanol and has limited solubility in water.[5]

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b590550?utm_src=pdf-interest
https://www.benchchem.com/product/b590550?utm_src=pdf-body
https://www.benchchem.com/product/b590550?utm_src=pdf-body
https://www.benchchem.com/product/b590550?utm_src=pdf-body
https://www.researchgate.net/publication/305775306_Leimgruber-Batcho_Indole_Synthesis
https://triggered.stanford.clockss.org/ServeContent?doi=10.3987%2Fr-1984-01-0195
https://par.nsf.gov/servlets/purl/10541245
https://www.benchchem.com/product/b590550?utm_src=pdf-body
https://triggered.stanford.clockss.org/ServeContent?doi=10.3987%2Fr-1984-01-0195
https://par.nsf.gov/servlets/purl/10541245
https://en.wikipedia.org/wiki/5-(2-Aminopropyl)indole
https://www.benchchem.com/product/b590550?utm_src=pdf-body
https://www.benchchem.com/product/b590550?utm_src=pdf-body
https://www.benchchem.com/product/b590550?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2194811/
https://www.researchgate.net/publication/305775306_Leimgruber-Batcho_Indole_Synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC2194811/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C11H14N:2 [1][5]
Molecular Weight 174.24 g/mol [1][5][6]
Monoisotopic Mass 174.1157 Da [7]

Melting Point (Freebase) 81-83 °C [7]

Boiling Point (Predicted) 3445 °C [1][8]

pKa (Predicted) 17.13+0.30 [5]
Appearance Colorless to pale yellow solid [5]

Synthesis Pathway

A common and effective method for synthesizing substituted indoles is through the modification
of a pre-existing indole core. A plausible and robust pathway to 5-(2-Aminopropyl)indole
involves a three-step sequence starting from 5-cyanoindole: initial reduction to 5-formylindole
(indole-5-carboxaldehyde), followed by a Henry reaction with nitroethane, and concluding with

the reduction of the resulting nitroalkene intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]
o 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

o 3. par.nsf.gov [par.nsf.gov]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b590550?utm_src=pdf-body-img
https://www.benchchem.com/product/b590550?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/305775306_Leimgruber-Batcho_Indole_Synthesis
https://triggered.stanford.clockss.org/ServeContent?doi=10.3987%2Fr-1984-01-0195
https://par.nsf.gov/servlets/purl/10541245
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

4. 5-(2-Aminopropyl)indole - Wikipedia [en.wikipedia.org]

5. Synthesis of a Universal 5-Nitroindole Ribonucleotide and Incorporation into RNA by a
Viral RNA-Dependent RNA Polymerase - PMC [pmc.ncbi.nim.nih.gov]

6. tsijournals.com [tsijournals.com]

7. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]

8. researchgate.net [researchgate.net]

To cite this document: BenchChem. ['synthesis and characterization of 5-(2-
Aminopropyl)indole”]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b590550#synthesis-and-characterization-of-5-2-
aminopropyl-indole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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